Orange OT-d6

• Molecular Formula: C17H14N2O
• Molecular Weight: 268.34 g/mol
• InChI: InChI=1S/C17H14N2O/c1-12-6-2-5-9-15(12)18-19-17-14-8-4-3-7-13(14)10-11-16(17)20/h2-11,18H,1H3/b19-17-/i3D,4D,7D,8D,10D,11D
• InChIKey: YARMASSTSUTDQJ-XSODICSTSA-N

Orange OT-d6 for Quantitative LC-MS/MS

Orange OT-d6 (CAS not assigned; unlabeled analog CAS 2646-17-5) is the hexadeuterated isotopologue of Oil Orange SS (Solvent Orange 2, C.I. 12100), a monoazo dye belonging to the solvent dye class . With a molecular formula of C₁₇H₈D₆N₂O and a molecular weight of 268.34 g/mol, it incorporates six deuterium atoms at the naphthalene ring positions, providing a nominal mass shift of +6 Da relative to the unlabeled compound . Orange OT-d6 is purpose-built as a stable isotope-labeled internal standard (SIL-IS) for isotope dilution mass spectrometry, enabling precise quantification of Orange OT in complex matrices via LC-MS/MS or GC-MS platforms .

Workflow Isotope dilution LC-MS/MS or GC-MS

Internal Standard Hexadeuterated isotopologue of Orange OT

Use Context Quantification of Orange OT in research matrices

Orange OT-d6 vs. Generic Deuterated Azo Dye Standards

Isotope dilution LC-MS/MS quantification depends on the internal standard behaving identically to the target analyte throughout sample preparation, chromatographic separation, and ionization [1]. Generic deuterated azo dyes such as Sudan II-d6 or Orange II-d6 differ in core chemical structure, retention time, and ionization efficiency from Orange OT, introducing systematic quantification bias that cannot be fully corrected by calibration . Even among deuterated Oil Orange SS variants, the degree of deuteration matters: a d2-labeled analog (Oil Orange SS-d2) provides only a +2 Da mass shift, which may be insufficient to resolve the internal standard signal from the natural-abundance ¹³C isotopic envelope of the unlabeled analyte at higher concentrations . Orange OT-d6, as the exact hexadeuterated isotopologue of the target analyte, is the only internal standard that guarantees co-elution, matched matrix effects, and a definitive +6 Da mass separation for unambiguous MRM transition selection.

Risk Factor

Orange OT-d6

Alternate Internal Standards

Structural identity

Exact isotopologue; co-elution with analyte

Structural analogs (e.g., Sudan II-d6) elute differently, altering matrix effect correction

Deuteration degree

Hexadeuterated; mass shift well outside analyte isotopic envelope

Lower deuteration (e.g., d2) may overlap with natural ¹³C isotopologue, compromising MRM specificity

• [1] Mazzotti F, Di Donna L, Maiuolo L, Napoli A, Salerno R, Sajjad A, Sindona G. Assay of the set of all Sudan azodye (I, II, III, IV, and Para-Red) contaminating agents by liquid chromatography-tandem mass spectrometry and isotope dilution methodology. J Agric Food Chem. 2008 Jan 9;56(1):63-7. doi: 10.1021/jf072286y. View Source

Orange OT-d6 Differentiation Evidence

Hexadeuteration vs. Dideuteration Mass Shift for MRM Specificity

Orange OT-d6 incorporates six deuterium atoms (d6) on the naphthalene ring, yielding a nominal precursor ion mass shift of +6 Da from the unlabeled analyte . The commercially available alternative Oil Orange SS-d2 carries only two deuterium atoms, providing a +2 Da shift . In LC-MS/MS multiple reaction monitoring (MRM), a +2 Da shift risks partial overlap with the [M+2] isotopic peak from the unlabeled analyte's natural-abundance ¹³C₂ isotopologue, particularly at higher analyte concentrations where the isotopic envelope intensifies. The +6 Da shift of Orange OT-d6 places the internal standard precursor well outside the natural isotopic cluster of the analyte (which extends to approximately [M+3] at natural abundance for a C₁₇ molecule), enabling baseline-resolved MRM transitions without cross-talk correction .

Mass Shift MRM Selectivity

Class-level inference

Target +6 Da vs Comparator +2 Da; 4 Da greater separation

Eliminates isotopic interference risk in MRM transitions

Natural ¹³C₂ overlap possible with +2 Da shift at higher concentrations

Evidence Dimension	Nominal mass shift from unlabeled analyte
Target Compound Data	+6 Da (six deuterium atoms; molecular weight 268.34 g/mol)
Comparator Or Baseline	Oil Orange SS-d2: +2 Da (two deuterium atoms; molecular weight 264.32 g/mol)
Quantified Difference	4 Da greater mass separation; moves IS precursor from [M+2] region (potential ¹³C₂ overlap) to [M+6] region (no natural isotopic interference)
Conditions	Theoretical calculation based on molecular formulas; applicable to all LC-MS/MS instruments operating in MRM or SIM mode

Why This Matters

A +6 Da shift eliminates the risk of ion suppression or enhancement artifacts caused by co-isolation of analyte and internal standard isotopic peaks, directly improving assay accuracy and linear dynamic range.

Isotopic Purity Advantage Over Orange II-d6

Orange OT-d6 manufactured by WITEGA is specified with an isotopic purity of >98.0 atom% D as determined by mass spectrometry . In contrast, the widely available Orange II-(naphthyl-d6) sodium salt (Sigma Aldrich, Cat. No. 15703) is certified at ≥95 atom% D by LC-MS . The 3-percentage-point minimum difference in isotopic enrichment means Orange OT-d6 contains at most half the residual unlabeled fraction (~2% vs. ~5% maximum). This residual unlabeled material appears in the analyte's MRM channel as a systematic positive bias, directly elevating the limit of quantification (LOQ) and compromising accuracy at low analyte concentrations [1].

Isotopic Purity

Cross-study comparable

>98.0 atom% D (MS)

Higher enrichment reduces background from unlabeled IS fraction

Orange II-d6 sodium salt: ≥95 atom% D; systematic bias risk lower with >98%

Evidence Dimension	Isotopic purity (atom% D)
Target Compound Data	>98.0 atom% D (MS)
Comparator Or Baseline	Orange II-(naphthyl-d6) sodium salt: ≥95 atom% D (LC-MS)
Quantified Difference	≥3 atom% D higher enrichment; residual unlabeled fraction ≤2% vs. ≤5%
Conditions	Isotopic purity measured by MS (Orange OT-d6) vs. LC-MS (Orange II-d6); vendor certificate of analysis values

Why This Matters

Higher isotopic purity directly reduces the contribution of the internal standard to the analyte signal, lowering background and improving signal-to-noise ratios at trace-level quantification near the LOQ.

• [1] Mazzotti F, Di Donna L, Maiuolo L, Napoli A, Salerno R, Sajjad A, Sindona G. Assay of the set of all Sudan azodye (I, II, III, IV, and Para-Red) contaminating agents by liquid chromatography-tandem mass spectrometry and isotope dilution methodology. J Agric Food Chem. 2008;56(1):63-7. View Source

Chemical Purity vs. Unlabeled Analytical Standard

Orange OT-d6 (WITEGA) is supplied with an overall HPLC purity of >99.0% . The unlabeled Oil Orange SS analytical standard (Sigma Aldrich, Cat. No. 79285) is specified at ≥98.0% by HPLC . This minimum 1% absolute purity difference means the deuterated internal standard contributes up to 50% less non-analyte organic material to the sample. Extraneous impurities in the internal standard can generate ghost peaks in chromatograms, cause ion suppression in the ESI source, or interfere with analyte MRM transitions—each of which compromises quantitative method performance [1].

Chemical Purity

Cross-study comparable

>99.0% (HPLC)

Lower impurity burden supports cleaner chromatographic baselines

Unlabeled analytical standard: ≥98.0% HPLC purity; maximum impurity ≤1% vs ≤2%

Evidence Dimension	Chemical (chromatographic) purity by HPLC
Target Compound Data	>99.0% (HPLC)
Comparator Or Baseline	Oil Orange SS (unlabeled) analytical standard: ≥98.0% (HPLC)
Quantified Difference	>1% absolute purity advantage; maximum impurity burden ≤1% vs. ≤2%
Conditions	HPLC area% purity; vendor certificate of analysis values; neat product format

Why This Matters

Lower impurity burden in the internal standard translates to cleaner baselines, fewer interfering peaks, and more robust method transfers across different LC-MS/MS instruments and laboratories.

• [1] Mazzotti F et al. J Agric Food Chem. 2008;56(1):63-7. Demonstrates isotope dilution methodology for azo dyes; method performance dependent on internal standard purity. View Source

Exact Isotopologue Co-Elution vs. Structural Analogs

Orange OT-d6 is the precise hexadeuterated isotopologue of Orange OT (1-(o-tolylazo)-2-naphthol), sharing identical elemental composition except for the hydrogen/deuterium substitution on the naphthalene ring . A structurally distinct deuterated azo dye such as Sudan II-d6 (1-(2,4-dimethylphenylazo)-naphthalene-d6-2-ol) differs in substitution pattern on the phenyl ring, resulting in a different retention time and potentially divergent matrix-dependent ionization behavior . In isotope dilution MS, any retention time difference between analyte and internal standard exposes them to different solvent composition and co-eluting matrix components at the moment of ionization, introducing concentration-dependent bias that cannot be corrected by the internal standard method alone [1]. Orange OT-d6 co-elutes with Orange OT within the chromatographic peak width, ensuring equivalent matrix effects.

Co-Elution Identity

Class-level inference

Exact isotopologue vs structural analog (Sudan II-d6)

Co-elution ensures matched matrix effects for accurate IDMS

Structural analogs exhibit retention time shift; matrix effect correction may diverge

Evidence Dimension	Structural identity to target analyte
Target Compound Data	Exact isotopologue of Orange OT (C₁₇H₈D₆N₂O vs. C₁₇H₁₄N₂O); deuterium on naphthalene ring only; identical carbon skeleton and functional groups
Comparator Or Baseline	Sudan II-d6: different azo dye (C₁₈H₁₀D₆N₂O); additional methyl group on phenyl ring; different IUPAC skeleton
Quantified Difference	Zero structural deviation (isotopologue) vs. one additional -CH₃ group and different phenyl substitution pattern (structural analog)
Conditions	Predicted chromatographic behavior on reversed-phase LC columns; ionization efficiency in ESI/APCI sources

Why This Matters

Co-elution ensures the internal standard experiences identical matrix effects as the analyte, which is a fundamental requirement for accurate isotope dilution quantification and cannot be achieved with a structural analog internal standard.

• [1] Mazzotti F et al. J Agric Food Chem. 2008;56(1):63-7. LC-APCI-MS/MS with deuterium-labeled internal standards demonstrating matched retention behavior for isotopologue pairs. View Source

Defined Shelf Life vs. Alternative Deuterated Standards

Orange OT-d6 from WITEGA carries a defined shelf life of 24 months when stored at 2–8°C, with batch-specific re-test or expiry documentation provided . The Sudan II-d6 reference standard from the same manufacturer also specifies 24 months at 2–8°C . In contrast, the Orange II-(naphthyl-d6) sodium salt from Sigma Aldrich is labeled with a non-specific 'limited shelf life, expiry date on the label' without a guaranteed minimum stability duration . A defined, multi-year shelf life reduces the frequency of re-procurement, re-qualification, and method re-validation, which are cost drivers in regulated analytical workflows.

Certified Shelf Life

Supporting evidence

24 months (2–8°C)

Guaranteed stability reduces re-validation frequency

Orange II-d6 sodium salt: unspecified limited shelf life; re-qualification burden higher

Evidence Dimension	Certified shelf life under recommended storage
Target Compound Data	24 months at 2–8°C (refrigerator)
Comparator Or Baseline	Orange II-(naphthyl-d6) sodium salt: 'limited shelf life, expiry date on the label' (no guaranteed minimum)
Quantified Difference	24-month guaranteed stability vs. unspecified limited duration
Conditions	Storage at 2–8°C, protected from light; neat product format

Why This Matters

A guaranteed 24-month shelf life supports long-term method sustainability, reduces the administrative burden of frequent standard re-certification, and strengthens audit-readiness for ISO 17025-accredited laboratories.

Batch Documentation for Regulatory Compliance and Traceability

Each batch of Orange OT-d6 from WITEGA is accompanied by detailed documentation including a certificate of analysis (COA) specifying isotopic purity (>98.0 atom% D), HPLC purity (>99.0%), and retest/expiry date, facilitating audit-ready records for regulated laboratories . The product is designed to support method validation parameters including accuracy, precision, LOD, and LOQ determination . While Sudan II-d6 from the same supplier provides equivalent documentation , many competing deuterated azo dye standards from other suppliers offer only basic purity statements without the full characterization package required for formal method validation under ISO 17025 or GLP guidelines .

Batch Documentation

Supporting evidence

Full COA: isotopic purity, HPLC purity, expiry date

Supports audit-ready method validation for ISO 17025 contexts

Generic azo dye standards often provide only basic purity information

Evidence Dimension	Documentation package accompanying reference standard
Target Compound Data	Batch-specific COA with isotopic purity (atom% D by MS), HPLC purity (area%), overall purity, storage conditions, and expiry date
Comparator Or Baseline	Generic analytical standards: typically specify only HPLC purity and limited storage information
Quantified Difference	Full characterization package vs. minimal purity statement; supports formal method validation documentation
Conditions	Regulated laboratory environments requiring traceable reference materials; ISO 17025, GLP, or GMP compliance contexts

Why This Matters

Complete batch documentation eliminates the need for in-house characterization before use as a calibration standard, accelerating method implementation and ensuring defensibility of quantitative results during regulatory audits.

Orange OT-d6 Application Scenarios

Quantification in Food Contact Materials and Consumer Products

Orange OT-d6 is the definitive internal standard for quantifying Oil Orange SS residues in food, cosmetics, and personal care products by isotope dilution LC-MS/MS. The +6 Da mass shift ensures baseline separation from the analyte's natural isotopic envelope, enabling reliable MRM quantification at regulatory-relevant thresholds (e.g., 10 ppb as demonstrated for Sudan azo dyes using analogous deuterated internal standards) . The >99.0% HPLC purity minimizes ghost peaks that could otherwise trigger false-positive residue identifications in complex product matrices [1].

Method Validation for Azo Dye Residue Analysis

Orange OT-d6 supports the full suite of method validation parameters—linearity, accuracy, precision, LOD, and LOQ—as a traceable calibration standard . Its exact isotopologue identity guarantees co-elution with the target analyte, satisfying the fundamental assumption of isotope dilution that the internal standard experiences identical extraction recovery, matrix effects, and ionization efficiency as the analyte [1]. The 24-month shelf life with documented batch traceability reduces the frequency of re-validation cycles, a key consideration for contract research organizations and regulatory testing laboratories operating under ISO 17025 accreditation .

Confirmatory Analysis and System Suitability Testing

In multi-residue workflows targeting banned or restricted azo colorants in foodstuffs, Orange OT-d6 serves as a system suitability check standard and a confirmatory tool . Its characteristic MRM transitions and isotope pattern provide a secondary identification point, while its stable isotopic composition resists hydrogen/deuterium back-exchange under typical reversed-phase LC conditions, ensuring consistent performance across analytical sequences [1]. This is particularly relevant for laboratories performing targeted screening under EU Directive 2002/61/EC or equivalent regulatory frameworks governing azo colorants .

Metabolism and Fate in Environmental and Biological Systems

Orange OT-d6 is suitable as a tracer for studying the environmental fate, metabolic transformation, and partitioning behavior of Oil Orange SS in soil, water, and biological matrices . The six deuterium atoms provide a distinct isotopic signature that persists through metabolic reactions occurring on the non-deuterated phenyl ring or the azo linkage, enabling tracking of parent compound depletion and metabolite formation by high-resolution mass spectrometry [1]. The high isotopic purity (>98.0 atom% D) ensures that the observed isotopic patterns in metabolite spectra are attributable to genuine biotransformation products rather than residual unlabeled internal standard .

Application

Selection Property

Validation Focus

Quantification in food and consumer product research matrices

Hexadeuterated isotopologue for MRM specificity

Co-elution and matrix effect correction review

Method validation support for azo dye residue analysis

Co-elution and matched ionization behavior

Linearity, precision, and accuracy endpoint review

System suitability testing for targeted azo colorant screening

Stable isotope composition and MRM transitions

Retention reproducibility and inter-assay consistency

Fate and transformation studies in environmental matrices

Deuterium tracer integrity for metabolite tracking

Isotopic pattern fidelity in HRMS

• [1] Mazzotti F, Di Donna L, Maiuolo L, Napoli A, Salerno R, Sajjad A, Sindona G. Assay of the set of all Sudan azodye (I, II, III, IV, and Para-Red) contaminating agents by liquid chromatography-tandem mass spectrometry and isotope dilution methodology. J Agric Food Chem. 2008;56(1):63-7. View Source